Cas no 2229402-28-0 (1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229402-28-0
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 5973508
• PubChem ID: 165629850
• Update Time: 2025-06-07

1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-hydroxyphenyl)-2,2,2-trifluoroethanone
• 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one
• 2229402-28-0
• EN300-1949712

• Inchi： 1S/C8H4ClF3O2/c9-4-2-1-3-5(13)6(4)7(14)8(10,11)12/h1-3,13H
• InChI Key： XEDDIEQKIMWURA-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 223.9851915g/mol
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No: 2229402-28-0)

The compound 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No: 2229402-28-0) is a fluorinated ketone derivative with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular structure, featuring a chloro-substituted phenyl ring and a trifluoromethyl group on the acetyl side chain, imparts distinct physicochemical properties that make it a promising candidate for various therapeutic applications.

This compound belongs to the class of heterocyclic ketones, which are widely explored for their biological activity. The presence of both hydroxyl and chloro functional groups on the aromatic ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. The trifluoromethyl group not only influences the metabolic stability of the molecule but also contributes to its lipophilicity, which is a critical factor in drug absorption and distribution.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The synthesis of 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one involves multi-step organic reactions, including condensation and fluorination processes. Advanced synthetic methodologies have enabled the efficient preparation of this compound with high purity, facilitating its use in downstream applications.

One of the most compelling aspects of this compound is its potential in the development of novel pharmaceuticals. Researchers have been investigating its pharmacological properties, particularly in the context of anti-inflammatory and anticancer therapies. The hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the chloro substituent can enhance electrophilic reactions necessary for covalent binding to proteins or nucleic acids.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various disease pathways. For instance, modifications to the aromatic ring or the acetyl side chain have led to compounds with enhanced efficacy in preclinical models. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing such molecules for therapeutic use.

The role of computational chemistry has been instrumental in understanding the behavior of 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one at both molecular and cellular levels. Molecular docking simulations have revealed that this compound can interact with specific enzymes and receptors involved in inflammatory responses. Additionally, quantum mechanical calculations have provided insights into its electronic properties, which are crucial for designing more potent analogs.

In terms of industrial applications, this compound serves as a valuable building block for more complex molecules. Its versatility allows chemists to explore diverse chemical spaces, leading to innovative drug candidates. Furthermore, its stability under various conditions makes it suitable for large-scale synthesis without significant degradation.

The pharmaceutical industry has taken note of these advancements and is actively exploring ways to incorporate 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one into new drug pipelines. Collaborative efforts between academic researchers and industry scientists are accelerating the translation of laboratory findings into clinical candidates. This synergy has been particularly effective in identifying lead compounds that exhibit favorable pharmacokinetic profiles.

As research continues to uncover new biological functions and mechanisms, the therapeutic potential of this compound is likely to expand further. Future studies may focus on its role in neurodegenerative diseases or infectious disorders, where modulation of inflammation or infection pathways could provide therapeutic benefits. The combination of synthetic innovation and biological exploration ensures that 1-(2-chloro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one will remain a key player in medicinal chemistry for years to come.